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Compound of Interest

Compound Name: (S)-(-)-Propylene oxide

Cat. No.: B056275 Get Quote

An In-depth Technical Guide on the Safety of (S)-(-)-Propylene Oxide

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of chemical reagents is paramount. This guide provides a comprehensive

overview of the safety data for (S)-(-)-Propylene oxide, a chiral epoxide widely used in

synthesis.

Core Safety and Hazard Information
(S)-(-)-Propylene oxide is a highly flammable, volatile, and toxic liquid.[1][2][3] It is classified

as a probable human carcinogen (Group B2) by the EPA and is known to cause genetic

defects.[1][4][5][6] Acute exposure can cause irritation to the eyes, skin, and respiratory

system, and may lead to more severe health effects including central nervous system

depression.[1][7][8]

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. The classification for propylene oxide is

as follows:

Flammable Liquids: Category 1 (H224: Extremely flammable liquid and vapor)[4][5][6][9][10]

Acute Toxicity (Oral): Category 4 (H302: Harmful if swallowed)[4][5][6][10]
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Acute Toxicity (Dermal): Category 3 (H311: Toxic in contact with skin)[4][6][9]

Acute Toxicity (Inhalation): Category 3 (H331: Toxic if inhaled)[4][6][9]

Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)[5][10]

Serious Eye Damage/Eye Irritation: Category 2 (H319: Causes serious eye irritation)[4][5][6]

[10]

Germ Cell Mutagenicity: Category 1B (H340: May cause genetic defects)[4][5][6][9][10]

Carcinogenicity: Category 1B (H350: May cause cancer)[4][5][6][9][10]

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation

(H335: May cause respiratory irritation)[4][5][6][9][10]

Quantitative Data Summary
The following tables summarize the key quantitative safety data for propylene oxide.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C₃H₆O[3][10]

Molar Mass 58.08 g/mol [2][3][10]

Appearance Colorless liquid[2][3][11]

Odor Ethereal, sweet, alcohol-like[2][12]

Boiling Point 33-34 °C[10][11]

Melting Point -111.9 °C[11]

Flash Point -37 °C (-35 °F)[11][13]

Vapor Pressure 445 mmHg at 20 °C[13]

Vapor Density 2 (vs air)[10][11]

Density 0.829 g/mL at 20 °C[10]

Water Solubility 405 g/L[5]

Autoignition Temperature 430 °C (806 °F)[14]

Table 2: Toxicity Data
Endpoint Value Species Route

LD50 380 mg/kg[1][11] Rat Oral

LD50 1245 mg/kg[5] Rabbit Dermal

LC50 4000 ppm / 4h[1] Rat Inhalation

Table 3: Fire and Explosion Data
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Parameter Value

Lower Explosive Limit (LEL) 1.9 %[11]

Upper Explosive Limit (UEL) 37 %[11]

NFPA Health Rating 3 - Serious[15]

NFPA Flammability Rating 4 - Extreme[15]

NFPA Reactivity Rating 2 - Moderate[15]

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the hazardous nature of (S)-(-)-propylene oxide, strict adherence to safety protocols is

essential.

Personal Protective Equipment (PPE)
Eye Protection: Tightly-sealed safety goggles and a face shield are required.[5]

Hand Protection: Wear protective gloves. Butyl gloves are recommended.[16] Standard

laboratory gloves may not provide adequate protection.[17]

Skin and Body Protection: A lab coat, and in some situations, additional protective clothing

may be necessary.[5][16]

Respiratory Protection: Work should always be conducted in a well-ventilated chemical fume

hood.[5][16] If there is a risk of inhalation, a respirator with an appropriate filter should be

used.[5]

Handling and Storage
Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[4][11][18]
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Use only in a chemical fume hood.[16]

Keep away from heat, sparks, open flames, and hot surfaces.[4][11][16][19] No smoking.

[4][11][19]

Use non-sparking tools and explosion-proof equipment.[4][8][19]

Take precautionary measures against static discharge.[4][16]

Avoid contact with skin, eyes, and clothing.[16]

Avoid breathing vapors or mist.[16]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[16][19]

Store locked up.[11]

Keep away from incompatible materials such as oxidizing agents, acids, and bases.[8]

Store in a flammable materials storage cabinet.[16]

First Aid Measures
Inhalation: Remove the person to fresh air and keep comfortable for breathing.[11][18] If

breathing has stopped, provide artificial respiration.[16] Seek immediate medical attention.

[16]

Skin Contact: Immediately remove all contaminated clothing.[11] Rinse skin with plenty of

water for at least 15 minutes.[16] Seek immediate medical attention.[16]

Eye Contact: Rinse cautiously with water for several minutes.[11] Remove contact lenses if

present and easy to do.[11] Continue rinsing. Seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting.[8] Rinse mouth with water.[20] Seek immediate medical

attention.[8][11]
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Spill and Leak Procedures
Small Spills: Absorb the spill with an inert material such as vermiculite or sand and place it in

a sealed container for disposal.[17]

Large Spills: Evacuate the area immediately.[17] Shut off all ignition sources.[18] Wear

appropriate personal protective equipment, including respiratory protection.[18] Dike the spill

to prevent it from spreading.[18]

Visualizing Safety Protocols
The following diagrams illustrate key logical relationships in handling (S)-(-)-Propylene oxide
safely.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://in.nau.edu/wp-content/uploads/sites/226/2021/08/Propylene-Oxide.pdf
https://in.nau.edu/wp-content/uploads/sites/226/2021/08/Propylene-Oxide.pdf
https://www.airgas.com/msds/001089.pdf
https://www.airgas.com/msds/001089.pdf
https://www.airgas.com/msds/001089.pdf
https://www.benchchem.com/product/b056275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Assessment

Preparation

Handling Procedure

Emergency Response

Assess the experimental procedure

Identify hazards:
- Flammability

- Toxicity
- Carcinogenicity

Assess risks of exposure and fire

Select appropriate PPE:
- Goggles & Face Shield

- Butyl Gloves
- Lab Coat

Mitigate Risks

Prepare workspace:
- Chemical Fume Hood

- No ignition sources
- Ground equipment

Wear all required PPE

Locate safety equipment:
- Fire extinguisher
- Eyewash station
- Safety shower

Handle (S)-(-)-Propylene oxide
in a certified chemical fume hood

Keep away from
incompatible materials

In case of a spill

Evacuate and alert others

In case of fire

Use appropriate fire extinguisher

In case of exposure

Administer first aid
and seek medical attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of (S)-(-)-Propylene oxide.
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Inhalation Skin Contact Eye Contact Ingestion

Exposure Incident

Assess the scene for safety

Remove victim from the source of exposure

Call for emergency medical assistance

Move to fresh air

Inhalation

Remove contaminated clothing

Skin Contact

Rinse eyes with water for several minutes

Eye Contact

Rinse mouth

Ingestion

Provide artificial respiration if not breathing

Seek immediate medical attention

Rinse skin with water for at least 15 minutes Remove contact lenses, if present and easy to do Do NOT induce vomiting

Click to download full resolution via product page

Caption: First aid decision pathway for (S)-(-)-Propylene oxide exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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